Cas no 88487-24-5 (Benzoyl isocyanate, 2-chloro-5-fluoro-)

• Product Name: Benzoyl isocyanate, 2-chloro-5-fluoro-
• CAS No: 88487-24-5
• MF: C₈H₃ClFNO₂
• MW: 199.566324472427
• CID: 630917
• PubChem ID: 13251605
• Update Time: 2025-04-19

Benzoyl isocyanate, 2-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 2-chloro-5-fluoro-
• 2-chloro-5-fluorobenzoyl isocyanate
• XUWJYLXSOUADDS-UHFFFAOYSA-N
• 2-chloro-5-fluoro-benzoyl isocyanate
• 88487-24-5
• SCHEMBL10803361
• DTXSID60532074

• Inchi： 1S/C8H3ClFNO2/c9-7-2-1-5(10)3-6(7)8(13)11-4-12/h1-3H
• InChI Key： XUWJYLXSOUADDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N=C=O)=O)F

Computed Properties

• Exact Mass: 198.9836342g/mol
• Monoisotopic Mass: 198.9836342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų